Cas no 46118-02-9 (4-(3-hydroxypropyl)benzene-1,2-diol)

4-(3-hydroxypropyl)benzene-1,2-diol Properties

Names and Identifiers

• 4-(3-hydroxy-propyl)-benzene-1,2-diol
• 1,2-Benzenediol, 4-(3-hydroxypropyl)-
• 3-(3,4-dihydroxyphenyl)-1-propanol
• 3-(3',4'-dihydroxyphenyl)-1-propanol
• 3-(3,4-dihydroxyphenyl)propanol
• 4-(3'-hydroxypropyl)catechol
• 4-(3-hydroxypropyl)catechol
• ACon1_001954
• AGN-PC-004L1F
• CHEMBL485747
• CTK1D2018
• HMS2269N17
• MEGxp0_000680
• SureCN1234932
• 4-(3-hydroxypropyl)benzene-1,2-diol
• SMR000440647
• MLS000876967
• MLSMR
• DPTPQXXDBLPEOP-UHFFFAOYSA-N
• SCHEMBL1234932
• BDBM50448446
• AKOS006288840
• DTXSID10459000
• NCGC00179968-01
• Phenylpropanol impurities
• 46118-02-9
• EN300-1725559
• 4-(3-HYDROXY-PROPYL)-BENZENE-1,2-DIOL
• G90811
• +Expand

• InChIKey： DPTPQXXDBLPEOP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O3/c10-5-1-2-7-3-4-8(11)9(12)6-7/h3-4,6,10-12H,1-2,5H2
• SMILES： C1=CC(=C(C=C1CCCO)O)O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.078644241g/mol
• Heavy Atom Count: 12
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 60.7Ų